LAURDIMONIUM HYDROXYPROPYL HYDROLYZED WHEAT PROTEIN
Overview
Description
Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein is a quaternized wheat protein hydrolysate . It is a lauric acid derivative used in cosmetic formulations . The base of this compound consists of the quaternary ammonium salt of lauric acid and hydrolyzed wheat protein .
Synthesis Analysis
This compound is synthesized using hydrolyzed wheat protein and ammonium hydroxide as the main raw materials . It is a quaternary ammonium compound that can be considered a positively charged molecule .Physical And Chemical Properties Analysis
This compound is an amber to brown, slightly viscous liquid with a mild inherent odor . It is soluble in water . The dry substance content is between 30.0 - 34.0%, and it has a pH value (at 20 °C; as is) of 6.0 - 7.5 .Mechanism of Action
Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein acts as an antistatic agent, reducing static charges by neutralizing the electrical charge on the surface of, for example, hair . It also functions as a surfactant and hair conditioning agent, making the hair easy to comb, smooth, soft, shiny, and voluminous .
Safety and Hazards
Future Directions
Laurdimonium Hydroxypropyl Hydrolyzed Wheat Protein is widely used in shampoos and hair care products . It is suitable for application in shampoos and in mild shower and foam baths and is compatible with anionic surfactants . The typical concentration for use is 0.5-5% as is . As the demand for natural and gentle ingredients in personal care products grows, the use of this ingredient is likely to expand.
properties
CAS RN |
130381-06-5 |
|---|---|
Product Name |
LAURDIMONIUM HYDROXYPROPYL HYDROLYZED WHEAT PROTEIN |
Molecular Formula |
C17H22N4O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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